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Compound of Interest

Compound Name: Coumberone

Cat. No.: B8199054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Coumberone is a metabolic, fluorogenic probe utilized for its isoform-selective substrate

properties for all Aldo-Keto Reductase 1C (AKR1C) isoforms.[1][2][3][4] Upon reduction by any

of the four members of the AKR1C family, Coumberone is converted to its fluorescent alcohol,

Coumberol.[1][3][4] This characteristic enables researchers to monitor the activity of AKR1C

enzymes in living cells, making it a valuable tool in cancer research and in studying the

metabolism of certain drugs.[5][6] Proper preparation of a stable, concentrated stock solution is

the first critical step for ensuring reproducible and accurate results in downstream applications

such as cell-based assays and enzymatic studies.[2][7]

Chemical and Physical Properties
A summary of the key properties of Coumberone is provided below. This information is crucial

for accurate calculations and proper handling.
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Property Value Source

Molecular Formula C₂₂H₁₉NO₃
PubChem[8],

MedChemExpress[7]

Molecular Weight ~345.4 g/mol
PubChem[8],

MedChemExpress[7]

Appearance Solid MedChemExpress[9]

Primary Solvent Dimethyl sulfoxide (DMSO) MedChemExpress[2][7]

Solubility in DMSO ≥ 16.67 mg/mL (~48 mM) MedChemExpress[7]

Experimental Protocol: Preparing a 10 mM
Coumberone Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Coumberone using

Dimethyl sulfoxide (DMSO) as the solvent.

Materials:

Coumberone powder (solid form)

Anhydrous/Hygroscopic Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Water bath or sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Procedure:

Pre-weighing Preparations:

Before starting, ensure all equipment is clean and calibrated.

Allow the Coumberone container to equilibrate to room temperature before opening to

prevent condensation of moisture on the powder.

Work in a chemical fume hood to minimize inhalation risk.

Calculating the Required Mass:

To prepare a 10 mM stock solution, use the following formula: Mass (mg) = Desired

Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM solution: Mass (mg) = 10 mmol/L x 0.001 L x

345.39 g/mol = 3.45 mg

Weighing Coumberone:

Carefully weigh the calculated amount of Coumberone powder using an analytical

balance.

Transfer the powder directly into a sterile microcentrifuge tube or an appropriate vial.

Dissolution:

Add the desired volume of DMSO to the vial containing the Coumberone powder. For the

example above, add 1 mL of DMSO.

Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved. If precipitation or particulates

remain, gentle warming in a water bath (up to 70°C) or sonication can be used to aid

dissolution.[7][9]

Storage and Handling:
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Once a clear solution is obtained, it is highly recommended to create single-use aliquots to

prevent degradation from repeated freeze-thaw cycles.[2]

Store the aliquoted stock solution at -80°C for long-term storage (up to 6 months) or at

-20°C for short-term storage (up to 1 month).[2]

When ready to use, thaw a single aliquot at room temperature and dilute it to the final

working concentration using the appropriate aqueous buffer or cell culture medium.

Workflow for Coumberone Stock Solution
Preparation
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Preparation Phase

Dissolution Phase

Storage Phase

Start: Gather Materials

Calculate Required Mass
(e.g., 3.45 mg for 1mL of 10mM)

Weigh Coumberone Powder

Add Anhydrous DMSO

Vortex to Mix

Check for Complete Dissolution

Apply Gentle Heat
or Sonication

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C (1 month)
or -80°C (6 months)

End: Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing a Coumberone stock solution.
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Safety and Handling Precautions
Coumberone is intended for research use only and should not be used for diagnostic or

medical purposes.[1]

Always handle the chemical compound and DMSO in a well-ventilated area, preferably a

chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) provided by the supplier for complete safety and

handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Coumberone Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8199054#how-to-prepare-a-coumberone-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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